Cas no 1643140-19-5 (4-Nitro-6-(trifluoromethyl)pyridin-3-ol)

• Product Name: 4-Nitro-6-(trifluoromethyl)pyridin-3-ol
• CAS No: 1643140-19-5
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4907620
• Update Time: 2025-06-08

4-Nitro-6-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-6-(trifluoromethyl)pyridin-3-ol
• Oc1cnc(cc1[N+]([O-])=O)C(F)(F)F
• 5-Hydroxy-4-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3N2O3/c7-6(8,9)5-1-3(11(13)14)4(12)2-10-5/h1-2,12H
• InChI Key： QFJXTWRTRFSCIX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9

Additional information on 4-Nitro-6-(trifluoromethyl)pyridin-3-ol

Introduction to 4-Nitro-6-(trifluoromethyl)pyridin-3-ol (CAS No. 1643140-19-5)

4-Nitro-6-(trifluoromethyl)pyridin-3-ol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1643140-19-5, features a pyridine core substituted with a nitro group at the 4-position and a trifluoromethyl group at the 6-position, along with a hydroxyl group at the 3-position. Such a molecular configuration imparts distinct reactivity and potential biological activity, making it a valuable scaffold for further derivatization and investigation.

The structural features of 4-Nitro-6-(trifluoromethyl)pyridin-3-ol contribute to its versatility in chemical synthesis. The presence of the nitro group provides a site for reduction or conversion into other functional moieties, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. The hydroxyl group at the 3-position allows for further modifications, such as etherification or esterification, expanding its utility in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the pyridine ring exhibit potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The nitro and trifluoromethyl substituents in 4-Nitro-6-(trifluoromethyl)pyridin-3-ol are particularly noteworthy, as they have been associated with enhanced binding affinity to biological targets. For instance, nitroaromatic compounds are known to interact with enzymes and receptors in ways that can modulate cellular processes.

One of the most compelling aspects of 4-Nitro-6-(trifluoromethyl)pyridin-3-ol is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this molecule have shown promise in inhibiting kinases, which are overactive in many cancers. The trifluoromethyl group plays a crucial role here by improving the compound's interactions with the target protein, thereby increasing its efficacy.

The hydroxyl group at the 3-position of 4-Nitro-6-(trifluoromethyl)pyridin-3-ol also offers opportunities for further functionalization. By incorporating this moiety into larger molecular frameworks, chemists can create compounds with tailored solubility and bioavailability profiles. This is particularly important in drug development, where optimizing these properties can significantly impact a drug's performance in vivo.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-Nitro-6-(trifluoromethyl)pyridin-3-ol interacts with biological systems. Molecular modeling studies have revealed that the nitro and trifluoromethyl groups contribute to favorable interactions with target proteins, including hydrogen bonding and hydrophobic effects. These insights have guided synthetic efforts toward creating more potent and selective derivatives.

In addition to its pharmaceutical applications, 4-Nitro-6-(trifluoromethyl)pyridin-3-ol has shown potential in agrochemical research. Its structural motifs are similar to those found in herbicides and fungicides, suggesting that it could serve as a lead compound for developing new crop protection agents. The ability to modify its functional groups allows for fine-tuning of biological activity, making it adaptable to different agricultural needs.

The synthesis of 4-Nitro-6-(trifluoromethyl)pyridin-3-ol involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include nitration of pyridine derivatives followed by protection-deprotection strategies to introduce the hydroxyl group at the 3-position. The introduction of the trifluoromethyl group is typically achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic routes underscore the compound's complexity and the expertise required to produce it in high purity.

The chemical stability of 4-Nitro-6-(trifluoromethyl)pyridin-3-ol under various conditions is another area of interest. Studies have examined its behavior under acidic, basic, and neutral environments to assess its suitability for different applications. The presence of both electron-withdrawing (nitro) and lipophilic (trifluoromethyl) groups contributes to its stability but also necessitates careful handling during storage and transportation.

Future research on 4-Nitro-6-(trifluoromethyl)pyridin-3-ol is likely to focus on expanding its applications in drug discovery and material science. Innovations in synthetic chemistry may enable more efficient production methods, while computational studies could uncover new ways to exploit its biological potential. As our understanding of molecular interactions grows, so too will the opportunities for utilizing this versatile compound.